N-(2-(benzo[b]thiophen-3-yl)-2-hydroxyethyl)benzo[d]thiazole-6-carboxamide

• IUPAC Name: N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-1,3-benzothiazole-6-carboxamide
• InChI: InChI=1S/C18H14N2O2S2/c21-15(13-9-23-16-4-2-1-3-12(13)16)8-19-18(22)11-5-6-14-17(7-11)24-10-20-14/h1-7,9-10,15,21H,8H2,(H,19,22)
• InChI Key: MQVNCAPCQITJAT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CS2)C(CNC(=O)C3=CC4=C(C=C3)N=CS4)O
• Molecular Formula: C18H14N2O2S2
• Molecular Weight: 354.4 g/mol
• CAS No.: 2034405-69-9

Description

Thiazole is a heterocyclic organic compound which has a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. Thiazoles are found in many potent biologically active compounds, such as sulfathiazole (antimicrobial drug), Ritonavir (antiretroviral drug), Abafungin (antifungal drug), Bleomycine, and Tiazofurin (antineoplastic drug).

Synthesis Analysis

Thiazole derivatives are synthesized using various methods, including coupling reactions and electrophilic cyclization reactions. The Gewald reaction, a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, is one method used to make aminothiophene derivatives.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton.

Chemical Reactions Analysis

Thiazole derivatives have been used as anti-parasitic, anti-bacterial, anti-cancer, anti-fungal, anti-inflammatory, and antioxidant drugs. They are known as strong inhibitors of lipid peroxidation, potassium channel openers, topoisomerase inhibitors, and L1210 cell selectors.

Physical and Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Heterocyclic Synthesis

N-(2-(benzo[b]thiophen-3-yl)-2-hydroxyethyl)benzo[d]thiazole-6-carboxamide is used in heterocyclic synthesis, particularly for synthesizing a variety of derivatives like pyrazole, isoxazole, pyrimidine, triazine, pyrazolopyridine, and pyrazolopyrimidine. This demonstrates its versatility in organic synthesis (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2004).

Corrosion Inhibition

Research indicates the use of benzothiazole derivatives in corrosion inhibition, particularly against steel corrosion in acidic environments. These compounds show high efficiency and stability, offering a new approach to corrosion protection (Hu, Yan-bin, Ma, Zhu, Jun, Chao, & Cao, 2016).

Antimicrobial Evaluation

The compound has been involved in the synthesis of various derivatives that exhibit significant antimicrobial properties. This includes the synthesis of compounds like carboxamides and benzamides, which have been tested for their effectiveness against various microbial strains (Talupur, Satheesh, & Chandrasekhar, 2021).

Antifungal Agents

Benzo[b]thiophene derivatives, including this compound, have been synthesized for potential use as antifungal agents. Their efficacy against various fungal strains demonstrates their potential in pharmaceutical applications (Narayana, Vijaya Raj, Ashalatha, Kumari, & Sarojini, 2004).

Drug Discovery

This compound has been utilized in synthesizing hydroxy-substituted derivatives as building blocks in drug discovery. Its flexibility in being substituted at multiple positions makes it valuable in the exploration of new pharmaceutical compounds (Durcik, Toplak, Zidar, Ilaš, Zega, Kikelj, Mašič, & Tomašič, 2020).

Mechanism of Action

While the specific mechanism of action for “N-(2-(benzo[b]thiophen-3-yl)-2-hydroxyethyl)benzo[d]thiazole-6-carboxamide” is not known, thiazoles are found in many biologically active compounds with diverse mechanisms of action.

Future Directions

Thiazole and its derivatives continue to be a topic of interest for medicinal chemists due to their wide range of therapeutic properties. Future research will likely continue to explore the synthesis and characterization of novel thiazole moieties with more effective pharmacological activity.